Cas no 144602-42-6 (3-Oxopropanenitrile;hydrate)

• Product Name: 3-Oxopropanenitrile;hydrate
• CAS No: 144602-42-6
• MF: C₃H₅NO₂
• MW: 87.077300786972
• CID: 2777653
• PubChem ID: 71345823
• Update Time: 2025-04-21

3-Oxopropanenitrile;hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Oxopropanenitrile;hydrate
• 144602-42-6
• 3-Oxopropanenitrile--water (1/1)
• DTXSID20772070

• Inchi： 1S/C3H3NO.H2O/c4-2-1-3-5;/h3H,1H2;1H2
• InChI Key： FQYDOIJMQZVTAT-UHFFFAOYSA-N
• SMILES： O=CCC#N.O

Computed Properties

• Exact Mass: 87.032028402Da
• Monoisotopic Mass: 87.032028402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų